Cas no 163033-62-3 (Dimethyl 2-propylmalonate)

• Product Name: Dimethyl 2-propylmalonate
• CAS No: 163033-62-3
• MF: C₈H₁₄O₄
• MW: 174.194363117218
• CID: 2194141
• Update Time: 2023-08-06

Dimethyl 2-propylmalonate Chemical and Physical Properties

Names and Identifiers

• Dimethyl 2-propylmalonate
• DIMETHYL PROPYLMALONATE
• Propanedioic acid, propyl-, dimethyl ester
• Malonic acid, propyl-, dimethyl ester
• dimethyl propylpropanedioate
• GQTSAGKZHIWKMR-UHFFFAOYSA-N
• AK110793
• Propanedioic acid, 2-propyl-, 1,3-dimethyl ester
• Dimethylpropylmalonate
• PubChem15928
• Dimethyl 2-propylmalonate #
• KSC493A0L
• Propylmalonic acid dimethyl ester
• 6820AA
• 2-propyl malonic acid dimethyl ester
• 2-propyl-propa

• Inchi： 1S/C8H14O4/c1-4-5-6(7(9)11-2)8(10)12-3/h6H,4-5H2,1-3H3
• InChI Key： GQTSAGKZHIWKMR-UHFFFAOYSA-N
• SMILES： O(C)C(C(C(=O)OC)CCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 148
• Topological Polar Surface Area: 52.6